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Compound of Interest

Compound Name: 4-Ethylpicolinic acid hydrochloride

Cat. No.: B043738

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data and
synthetic methodology for 4-ethylpyridine-2-carboxylic acid hydrochloride, a key starting
material in the synthesis of clindamycin analogues such as the antibiotic pirlimycin.

Physicochemical Properties

4-Ethylpyridine-2-carboxylic acid hydrochloride is a white to off-white crystalline solid. Its key
physical and chemical properties are summarized in the table below.

Property Value Reference
CAS Number 79415-18-2 [1]
Molecular Formula CsH10CINO2 [2]
Molecular Weight 187.62 g/mol [2]
Melting Point 148-150 °C [3]
N Soluble in DMSO, Methanaol,
Solubility [3]
and Water

CCC1=CC(=NC=C1)C(=0)0.C
SMILES | [1]
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Spectroscopic Data

Detailed experimental spectroscopic data for 4-ethylpyridine-2-carboxylic acid hydrochloride is
not readily available in the public domain. Researchers are advised to acquire a Certificate of
Analysis from their supplier for lot-specific data. For reference, predicted mass spectrometry
data for the free base, 4-ethylpyridine-2-carboxylic acid, is provided below.

Predicted Mass Spectrometry Data (for 4-ethylpyridine-2-carboxylic acid, CsHoNO2)*

Adduct mlz

[M+H]* 152.0706
[M+Na]* 174.0525
[M-H]- 150.0560

Data is predicted and not experimentally confirmed for the hydrochloride salt.

Experimental Protocols

Synthesis of 4-Ethylpyridine-2-carboxylic Acid Hydrochloride

While a specific, detailed experimental protocol for the synthesis of 4-ethylpyridine-2-carboxylic
acid hydrochloride is not widely published, a general method can be adapted from the
synthesis of analogous pyridine-2-carboxylic acids. The following is a plausible, generalized
protocol based on the oxidation of the corresponding 4-ethyl-2-methylpyridine.

Materials:

e 4-ethyl-2-methylpyridine

Potassium permanganate (KMnQOa4)

Sulfuric acid (H2S0a)

Sodium bisulfite (NaHSO3)

Hydrochloric acid (HCI)
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» Diethyl ether

o Ethanol

Procedure:

o A solution of 4-ethyl-2-methylpyridine is prepared in water.

e The solution is cooled in an ice bath, and concentrated sulfuric acid is added dropwise with
stirring.

o Potassium permanganate is added portion-wise to the cooled solution, maintaining the
temperature below 10 °C.

 After the addition is complete, the reaction mixture is stirred at room temperature overnight.

e The reaction is then heated to 80-90 °C for 2-3 hours.

e The mixture is cooled, and excess potassium permanganate is quenched by the addition of
sodium bisulfite until the purple color disappears.

e The resulting manganese dioxide precipitate is removed by filtration.

o The filtrate is concentrated under reduced pressure.

e The pH of the concentrated solution is adjusted to approximately 3-4 with concentrated
hydrochloric acid, leading to the precipitation of the crude product.

e The crude product is collected by filtration, washed with cold water, and dried.

o Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed for
further purification.

» To obtain the hydrochloride salt, the purified free acid is dissolved in a minimal amount of a
suitable solvent (e.g., ethanol) and treated with a solution of hydrogen chloride in diethyl
ether until precipitation is complete.
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e The 4-ethylpyridine-2-carboxylic acid hydrochloride is then collected by filtration, washed
with diethyl ether, and dried under vacuum.

Biological Context and Significance

4-Ethylpyridine-2-carboxylic acid hydrochloride serves as a crucial building block in the
synthesis of the lincosamide antibiotic, pirlimycin. Pirlimycin is used in veterinary medicine to
treat mastitis in cattle. Its mechanism of action involves the inhibition of bacterial protein
synthesis.

Pirlimycin Synthesis Workflow

The synthesis of pirlimycin from 4-ethylpyridine-2-carboxylic acid hydrochloride involves a
multi-step chemical process. The following diagram illustrates a simplified conceptual workflow.
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Conceptual Workflow for Pirlimycin Synthesis

4-Ethylpyridine-2-carboxylic acid
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Pirlimycin Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Ethylpyridine-2-
carboxylic Acid Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043738#4-ethylpyridine-2-carboxylic-acid-
hydrochloride-characterization-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.scbt.com/es/p/4-ethyl-pyridine-2-carboxylic-acid-hydrochloride-4021-13-0
https://www.usbio.net/biochemicals/E8609-70/4Ethylpyridine2carboxylic-Acid-Hydrochloride
https://www.benchchem.com/product/b043738#4-ethylpyridine-2-carboxylic-acid-hydrochloride-characterization-data
https://www.benchchem.com/product/b043738#4-ethylpyridine-2-carboxylic-acid-hydrochloride-characterization-data
https://www.benchchem.com/product/b043738#4-ethylpyridine-2-carboxylic-acid-hydrochloride-characterization-data
https://www.benchchem.com/product/b043738#4-ethylpyridine-2-carboxylic-acid-hydrochloride-characterization-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

